Cas no 2034330-08-8 (4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 2034330-08-8
• MF: C₁₇H₁₄N₄O₂
• MW: 306.31866312027
• CID: 5334205
• Update Time: 2025-06-11

4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• 4-cyano-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]benzamide
• 4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide

• Inchi： 1S/C17H14N4O2/c18-9-13-1-3-14(4-2-13)17(22)19-6-7-21-11-16(10-20-21)15-5-8-23-12-15/h1-5,8,10-12H,6-7H2,(H,19,22)
• InChI Key： KAAMRFOPRWOOTL-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=NN(C=1)CCNC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide

4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide: A Comprehensive Overview

4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 2034330-08-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of inflammatory diseases and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide is a complex organic molecule with a molecular formula of C₁₈H₁₅N₃O₂. The compound features a benzamide core linked to a substituted pyrazole ring, which is further functionalized with a furan moiety. The presence of the cyano group and the heterocyclic rings contributes to its unique chemical properties and biological activities. The compound exhibits good solubility in organic solvents such as DMSO and ethanol, making it suitable for various experimental protocols.

Synthesis Methods

The synthesis of 4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide has been reported using several methodologies. One common approach involves the reaction of 4-cyanobenzoyl chloride with an appropriately substituted pyrazole derivative. The pyrazole derivative can be synthesized via the condensation of a furan-containing aldehyde with hydrazine hydrate, followed by amination with the desired amine. This multi-step process allows for the precise control of functional groups and ensures high purity and yield of the final product.

Biological Activities

4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide has demonstrated promising biological activities in various preclinical studies. One of its key properties is its anti-inflammatory activity. Research has shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide has also shown anticancer properties. Studies have reported that the compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Potential and Recent Research Advancements

The potential clinical applications of 4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide are currently being explored through ongoing preclinical and early-stage clinical trials. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. For instance, researchers have developed prodrug forms of the compound that are activated in specific tissues or under certain conditions, thereby improving its therapeutic index.

In addition to these efforts, there is growing interest in combining 4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide with other therapeutic agents to achieve synergistic effects. For example, combination therapies involving this compound and immune checkpoint inhibitors have shown promising results in preclinical models of cancer.

Conclusion

4-cyano-N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 2034330-08-8) is a multifaceted compound with significant potential in both anti-inflammatory and anticancer therapies. Its unique chemical structure and biological activities make it an attractive candidate for further development. Ongoing research efforts aim to optimize its pharmacological properties and explore its clinical applications, paving the way for new treatment options in various diseases.